1-Cyanoethyl 2-aminobenzoate

• CAS RN: 174574-55-1
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.2 g/mol
• IUPAC Name: 1-cyanoethyl 2-aminobenzoate
• InChI: InChI=1S/C10H10N2O2/c1-7(6-11)14-10(13)8-4-2-3-5-9(8)12/h2-5,7H,12H2,1H3
• InChI Key: YDQCEGDOSQCMKB-UHFFFAOYSA-N
• SMILES: CC(C#N)OC(=O)C1=CC=CC=C1N
• synonyms: Propanenitrile, 2-[(2-aminobenzoyl)oxy]- (9CI)

Description

1-Cyanoethyl 2-aminobenzoate is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as CAAB and has been used in various studies related to biochemistry, pharmacology, and physiology.

Mechanism Of Action

The mechanism of action of 1-Cyanoethyl 2-aminobenzoate involves its ability to bind to proteins and other biomolecules. This compound has a high affinity for certain amino acid residues in proteins, which allows it to bind to specific sites on the protein surface. The binding of 1-Cyanoethyl 2-aminobenzoate to proteins can cause conformational changes in the protein structure, which can affect its function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-Cyanoethyl 2-aminobenzoate depend on the specific research application. In general, this compound can be used to study the interactions between proteins and other biomolecules, which can provide insights into the structure and function of these molecules. Additionally, 1-Cyanoethyl 2-aminobenzoate has been used to study the role of lipids in cellular processes, which can provide insights into the mechanisms of disease.

Advantages And Limitations For Lab Experiments

The advantages of using 1-Cyanoethyl 2-aminobenzoate in lab experiments include its high affinity for proteins and other biomolecules, its fluorescent properties, and its ability to cause conformational changes in protein structure. However, there are also limitations to using this compound, such as its potential toxicity and the need for careful handling and purification.

Future Directions

There are many future directions for research involving 1-Cyanoethyl 2-aminobenzoate. One potential area of research is the development of new fluorescent probes based on this compound, which could be used to study a wide range of biological processes. Additionally, further research is needed to investigate the potential toxicity of this compound and to develop safer handling and purification methods. Finally, research is needed to investigate the potential therapeutic applications of 1-Cyanoethyl 2-aminobenzoate, such as its use in drug development or as a therapeutic agent for certain diseases.

Synthesis Methods

The synthesis of 1-Cyanoethyl 2-aminobenzoate involves the reaction of 2-aminobenzoic acid with acetic anhydride and sodium cyanide. This reaction results in the formation of the desired compound, which is then purified using various techniques such as recrystallization and chromatography. The purity of the compound is crucial for its use in scientific research.

Scientific Research Applications

1-Cyanoethyl 2-aminobenzoate has been used in various scientific research studies. It has been used as a fluorescent probe to study the binding of ligands to proteins. This compound has also been used to study the binding of drugs to proteins and to investigate the structure and function of enzymes. Additionally, 1-Cyanoethyl 2-aminobenzoate has been used to study the interaction of proteins with membranes and to investigate the role of lipids in cellular processes.